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Compound of Interest

Compound Name: PD173074

Cat. No.: B1679126

Essential Safety and Handling Guide for PD173074

This document provides crucial safety protocols and operational guidance for the handling and
disposal of PD173074, a potent and selective inhibitor of Fibroblast Growth Factor Receptors
(FGFRs).[1] Given its potent biological activity and use in cancer research, PD173074 should
be handled with the utmost care, treating it as a potentially hazardous compound.[2][3] This
guide is intended for researchers, scientists, and drug development professionals.

Compound Data and Storage

Proper storage and accurate preparation of solutions are critical for experimental success and
safety. The following table summarizes key quantitative data for PD173074.
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Parameter Value Source(s)
N-[2-[[4-
(Diethylamino)butyllamino]-6-
, (3,5-
Chemical Name [1]

dimethoxyphenyl)pyrido[2,3-
d]pyrimidin-7-yl]-N'-(1,1-
dimethylethyl)-urea

CAS Number 219580-11-7 [1][4]
Molecular Weight ~523.67 g/mol [41[5]
Form Crystalline solid [5]
Purity >98% [41[5]
ICso (FGFR1) 21.5-25nM [1][3][6]
ICs0 (FGFR3) 5 nM [2]

Soluble in DMSO (up to 100

Solubility mM) and Ethanol (up to 100 [2][4]
mM)
Storage (Solid) Store at +4°C or -20°C [2][5]

) Store solutions at -20°C for up
Storage (Solutions) [4]
to one month.[4]

Operational Plan: Handling and Use

Adherence to a strict, step-by-step protocol is mandatory to minimize exposure risk. As
PD173074 is a potent, biologically active molecule, all handling should be performed within a
certified chemical fume hood.

Personal Protective Equipment (PPE)

A baseline of appropriate PPE is required at all times when handling PD173074 in solid or
solution form. The term "chemical-resistant” implies that no measurable amount of the chemical
will pass through the material during use.[7]
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Body Protection: A lab coat or a solid-front barrier gown.[8] A chemical-resistant apron should
be worn over the lab coat when handling stock solutions or performing procedures with a
high risk of splashing.[9]

Hand Protection: Double-layered, chemical-resistant chemotherapy gloves (e.qg., nitrile) are
required.[8] Gloves must be changed every hour or immediately if contamination, tearing, or
puncture occurs.[8]

Eye Protection: Chemical safety goggles or a full-face shield must be worn.[8]

Respiratory Protection: When handling the solid powder outside of a contained system, use
a respirator with a P100 filter to prevent inhalation.[7]

Experimental Protocol: Reconstitution and Dilution

Preparation: Before starting, ensure the chemical fume hood is certified and functioning
correctly. Prepare the work surface by covering it with absorbent, plastic-backed pads.

Equilibration: Allow the vial of solid PD173074 to equilibrate to room temperature before
opening to prevent condensation.[4]

Weighing (if applicable): If weighing the solid compound, perform this task inside the fume
hood on a tared weigh boat. Minimize the creation of dust.

Reconstitution: Add the desired volume of solvent (e.g., DMSO) to the vial using a calibrated
pipette or a Luer-Lok syringe to create a stock solution.[8] Cap the vial securely and vortex
until the solid is completely dissolved.

Dilution: Perform serial dilutions within the fume hood.

Labeling: Clearly label all prepared solutions with the compound name, concentration,
solvent, and date of preparation.

Post-Handling: Wipe down all surfaces, equipment, and the exterior of vials with an
appropriate deactivating agent or 70% ethanol. Dispose of all contaminated disposable items
as hazardous waste.
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Disposal Plan: Waste Management

Waste containing PD173074 must be segregated and disposed of as hazardous chemical
waste in accordance with institutional and regulatory guidelines. Do not mix this waste with
other laboratory waste streams.[8]

e Solid Waste: This includes contaminated gloves, absorbent pads, weigh boats, and empty
vials.

o Procedure: Collect all solid waste in a designated, sealed, and clearly labeled yellow
"Trace" chemotherapy waste container.[8]

e Liquid Waste: This includes unused stock solutions, experimental media containing
PD173074, and solvent rinses.

o Procedure: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous
waste container (e.g., a special black RCRA container).[8] Do not pour this waste down
the drain.

o Sharps Waste: This includes contaminated needles, syringes, and pipette tips.

o Procedure: If a syringe is completely empty with no visible residue, it may be disposed of
in a standard red sharps container.[8] However, if any volume of the drug remains, the
entire syringe and needle must be disposed of as hazardous chemical waste in the
designated black "Bulk" waste container.[8]

Workflow for Safe Handling and Disposal

The following diagram outlines the logical workflow for safely managing PD173074 from receipt
to disposal.
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Caption: Workflow for handling and disposal of PD173074.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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